Cas no 1375065-20-5 (tert-butyl6-hydroxy-3-azabicyclo[3.2.1]octane-3-carboxylate)

• Product Name: tert-butyl6-hydroxy-3-azabicyclo[3.2.1]octane-3-carboxylate
• CAS No: 1375065-20-5
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5274264
• PubChem ID: 165769682
• Update Time: 2026-03-09

tert-butyl6-hydroxy-3-azabicyclo[3.2.1]octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl6-hydroxy-3-azabicyclo[3.2.1]octane-3-carboxylate
• F98313
• EN300-697301
• tert-butyl 6-hydroxy-3-azabicyclo[3.2.1]octane-3-carboxylate
• 1375065-20-5
• MFCD34620503

• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-6-8-4-9(7-13)10(14)5-8/h8-10,14H,4-7H2,1-3H3
• InChI Key： TXQVFWQEKMBQMM-UHFFFAOYSA-N
• SMILES： C12CC(C(O)C1)CN(C(OC(C)(C)C)=O)C2

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl6-hydroxy-3-azabicyclo[3.2.1]octane-3-carboxylate

tert-butyl 6-hydroxy-3-azabicyclo[3.2.1]octane-3-carboxylate: A Comprehensive Overview

tert-butyl 6-hydroxy-3-azabicyclo[3.2.1]octane-3-carboxylate, with the CAS number 1375065-20-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, which are known for their unique structural properties and potential applications in drug design. The molecule features a bicyclo[3.2.1]octane framework, a tertiary butyl group, and a hydroxyl substituent, making it a versatile structure for various chemical modifications and biological evaluations.

The synthesis of tert-butyl 6-hydroxy-3-azabicyclo[3.2.1]octane-3-carboxylate involves advanced organic chemistry techniques, including ring-closing metathesis and subsequent functionalization steps. Recent studies have highlighted its potential as a building block for constructing complex molecular architectures, particularly in the development of bioactive molecules with enhanced pharmacokinetic properties.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry demonstrated its ability to modulate key signaling pathways involved in inflammatory diseases. The presence of the hydroxyl group at position 6 introduces hydrophilic characteristics, which may enhance its solubility and bioavailability compared to similar compounds lacking such functionality.

The bicyclo[3.2.1]octane skeleton is a well-known motif in natural products and synthetic drugs due to its rigid structure and ability to adopt diverse conformations. This structural feature is particularly advantageous in drug design, as it can facilitate interactions with target proteins through multiple binding modes. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of tert-butyl 6-hydroxy-3-azabicyclo[3.2.1]octane-3-carboxylate with high precision, further aiding its optimization for therapeutic applications.

Beyond its direct use as a drug candidate, this compound serves as an intermediate in the synthesis of more complex molecules. For example, it can undergo further functionalization to introduce additional bioactive groups or improve its pharmacokinetic profile. Such versatility underscores its importance as a key intermediate in modern medicinal chemistry.

In conclusion, tert-butyl 6-hydroxy-3-azabicyclo[3.2.1]octane-3-carboxylate represents a valuable addition to the arsenal of compounds available for drug discovery and development. Its unique structure, coupled with recent advances in synthetic and computational techniques, positions it as a promising candidate for future therapeutic interventions.